Benzyl Mercaptan
Benzyl Mercaptan
Phenylmethanethiol, also known as alpha-toluenethiol or alpha-mercaptotoluene, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Phenylmethanethiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, phenylmethanethiol is primarily located in the cytoplasm. Phenylmethanethiol can be biosynthesized from toluene. Phenylmethanethiol has an alliaceous, coffee, and garlic taste.
Benzyl thiol is a thiol that is toluene in which one of the methyl hydrogens has been replaced by a sulfanyl group. It has a role as a plant metabolite. It is a thiol and a member of benzenes. It derives from a hydride of a toluene.
Benzyl thiol is a thiol that is toluene in which one of the methyl hydrogens has been replaced by a sulfanyl group. It has a role as a plant metabolite. It is a thiol and a member of benzenes. It derives from a hydride of a toluene.
Brand Name:
Vulcanchem
CAS No.:
100-53-8
VCID:
VC0042178
InChI:
InChI=1S/C7H8S/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2
SMILES:
C1=CC=C(C=C1)CS
Molecular Formula:
C7H8S
Molecular Weight:
124.21 g/mol
Benzyl Mercaptan
CAS No.: 100-53-8
Reference Standards
VCID: VC0042178
Molecular Formula: C7H8S
Molecular Weight: 124.21 g/mol
| CAS No. | 100-53-8 |
|---|---|
| Product Name | Benzyl Mercaptan |
| Molecular Formula | C7H8S |
| Molecular Weight | 124.21 g/mol |
| IUPAC Name | phenylmethanethiol |
| Standard InChI | InChI=1S/C7H8S/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2 |
| Standard InChIKey | UENWRTRMUIOCKN-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CS |
| Canonical SMILES | C1=CC=C(C=C1)CS |
| Boiling Point | 194.5 °C 194-195 °C |
| Colorform | Colorless liquid Water-white, mobile liquid |
| Density | d20 1.06 1.058 at 20 °C 1.050-1.058 |
| Flash Point | 158 °F (70 °C)(Closed cup) |
| Melting Point | -30.0 °C -30 °C -30°C |
| Physical Description | Liquid colourless or pale-straw-colored mobile liquid with repulsive garlic-like odou |
| Description | Phenylmethanethiol, also known as alpha-toluenethiol or alpha-mercaptotoluene, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Phenylmethanethiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, phenylmethanethiol is primarily located in the cytoplasm. Phenylmethanethiol can be biosynthesized from toluene. Phenylmethanethiol has an alliaceous, coffee, and garlic taste. Benzyl thiol is a thiol that is toluene in which one of the methyl hydrogens has been replaced by a sulfanyl group. It has a role as a plant metabolite. It is a thiol and a member of benzenes. It derives from a hydride of a toluene. |
| Solubility | Slightly soluble in carbon tetrachloride; soluble in carbon disulfide; very soluble in ethanol and ether In water, 1.03X10+3 mg/L at 25 °C (est) insoluble in water; soluble in oils 1 ml in 1 ml 95% alcohol (in ethanol) |
| Synonyms | α-Toluenethiol (7CI,8CI); (Mercaptomethyl)benzene; Benzylthiol; GMP 800; NSC 41897; Phenylmethanethiol; Phenylmethyl Mercaptan; Thiobenzyl Alcohol; α-Mercaptotoluene; α-Toluolthiol; α-Tolyl Mercaptan |
| Vapor Density | 4.28 (Air= 1) |
| Vapor Pressure | 0.41 mmHg 4.7X10-1 mm Hg at 25 °C (est) |
| PubChem Compound | 7509 |
| Last Modified | Nov 11 2021 |
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